![molecular formula C11H17N6O7P B1254582 Phosmidosine C](/img/structure/B1254582.png)
Phosmidosine C
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phosmidosine C is a natural product found in Streptomyces with data available.
Scientific Research Applications
1. Anticancer Activity
Phosmidosine C, along with related compounds such as phosmidosine and phosmidosine B, has been studied for its anticancer properties. Phosmidosine B, in particular, has shown high anticancer activities. Interestingly, phosmidosine and its diastereoisomers have approximately 10 times higher anticancer activities than phosmidosine B. These findings suggest that phosmidosine and its derivatives could be promising as new types of anticancer agents (Moriguchi et al., 2002).
2. Antifungal Properties
Phosmidosine has been identified as an antifungal nucleotide antibiotic. It was isolated from a culture filtrate of Streptomyces sp. and exhibited inhibitory activity against spore formation of Botrytis cinerea. This suggests that phosmidosine and its derivatives, including this compound, may have applications in the treatment of fungal infections or in agriculture as antifungal agents (Uramoto et al., 1991).
3. Cell Cycle Arrest
Studies have shown that phosmidosine can arrest cell cycle progression at the G1 phase, indicating its potential use in regulating cell growth. This property is particularly relevant in cancer research, where controlling the cell cycle is a key strategy in managing tumor growth (Kakeya et al., 1998).
4. Synthesis and Structural Analysis
There has been significant research into the synthesis of phosmidosine and its analogs, including this compound. The synthesis and structural analysis of these compounds are crucial for understanding their biological activities and potential therapeutic applications (Sekine et al., 2004).
5. Mechanism of Action Studies
Further research has focused on understanding the mechanism of action of phosmidosine and its derivatives. These studies are essential for developing targeted therapies using these compounds. Understanding how these molecules interact with cellular components can lead to the development of more effective and specific treatments (Sekine et al., 2004).
properties
Molecular Formula |
C11H17N6O7P |
---|---|
Molecular Weight |
376.26 g/mol |
IUPAC Name |
6-amino-9-[(2R,3R,4S,5R)-5-[[amino(methoxy)phosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-7H-purin-8-one |
InChI |
InChI=1S/C11H17N6O7P/c1-22-25(13,21)23-2-4-6(18)7(19)10(24-4)17-9-5(16-11(17)20)8(12)14-3-15-9/h3-4,6-7,10,18-19H,2H2,1H3,(H2,13,21)(H,16,20)(H2,12,14,15)/t4-,6-,7-,10-,25?/m1/s1 |
InChI Key |
RENSJGNFTDPDED-ACFLSSRZSA-N |
Isomeric SMILES |
COP(=O)(N)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=NC=NC(=C3NC2=O)N)O)O |
Canonical SMILES |
COP(=O)(N)OCC1C(C(C(O1)N2C3=NC=NC(=C3NC2=O)N)O)O |
synonyms |
phosmidosine C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.